Cas no 1270497-72-7 (tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate
• CAS No: 1270497-72-7
• MF: C₁₄H₂₁FN₂O₂
• MW: 268.327147245407
• CID: 5845962
• PubChem ID: 165622056
• Update Time: 2025-05-20

tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(3-fluoro-4-methylphenyl)ethyl]carbamate
• EN300-1877321
• 1270497-72-7

• Inchi： 1S/C14H21FN2O2/c1-9-5-6-10(7-11(9)15)12(16)8-17-13(18)19-14(2,3)4/h5-7,12H,8,16H2,1-4H3,(H,17,18)
• InChI Key： HWNZOXWPNSHETR-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 268.15870608g/mol
• Monoisotopic Mass: 268.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate

tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate (CAS No. 1270497-72-7) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often abbreviated as TBAFMEC, has garnered attention in recent years due to its unique structure and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted ethyl group. The phenyl ring in the molecule is substituted with a fluoro group at the 3-position and a methyl group at the 4-position, adding complexity and reactivity to the compound. This structure not only imparts stability but also facilitates various chemical transformations, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition or receptor modulation. For instance, its ability to form stable amide bonds has been leveraged in the development of peptide-based drugs, where precise control over side-chain substituents is crucial for achieving desired pharmacokinetic properties.

In addition to its pharmaceutical applications, this compound has found utility in agrochemical research. Its ability to act as a selective herbicide or fungicide precursor has been under investigation, with studies focusing on its degradation pathways and environmental impact. The presence of the fluoro group in the phenyl ring contributes to both lipophilicity and metabolic stability, which are desirable traits for agricultural chemicals.

The synthesis of tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate typically involves multi-step reactions, often starting from readily available starting materials such as aniline derivatives. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and enhancing scalability. Moreover, green chemistry principles have been incorporated into its manufacturing processes, minimizing waste and improving sustainability.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility profile makes it suitable for use in both polar and non-polar solvents, depending on the application. These characteristics not only aid in its purification but also facilitate its incorporation into various formulations.

From a safety standpoint, thorough toxicological studies have been conducted on tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate, ensuring its safe handling in industrial settings. Regulatory compliance has been achieved through rigorous testing protocols, aligning with global standards for chemical safety.

In conclusion, tert-butyl N-2-amino-2-(3-fluoro-4-methylphenyl)ethylcarbamate (CAS No. 1270497-72-) represents a multifaceted compound with promising applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern organic chemistry research.